Cas no 1540160-13-1 (1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 1540160-13-1
• MF: C₈H₂BrF₅O
• MW: 288.99689912796
• MDL: MFCD24107308
• CID: 5170987
• Update Time: 2026-03-04

1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2,2,2,2',5'-pentafluoroacetophenone
• 1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD24107308
• Inchi： 1S/C8H2BrF5O/c9-4-2-5(10)3(1-6(4)11)7(15)8(12,13)14/h1-2H
• InChI Key： OUZJGWIUAVFDEL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=C(Br)C=C1F)C(F)(F)F

Additional information on 1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1540160-13-1)

The compound 1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one (CAS No. 1540160-13-1) is a highly specialized fluorinated aromatic ketone that has garnered significant attention in the fields of pharmaceutical chemistry and advanced material science. With its unique molecular structure featuring a 4-bromo-2,5-difluorophenyl group and a trifluoroethanone moiety, this compound serves as a critical intermediate in the synthesis of complex organic molecules. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery, agrochemical development, and functional material design.

In recent years, the demand for fluorinated compounds like 1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. These properties make them invaluable in the development of next-generation therapeutics, particularly in oncology and central nervous system (CNS) disorders. The presence of both bromine and fluorine atoms in its structure allows for versatile chemical modifications, enabling the creation of targeted molecules with precise biological activity.

From an industrial perspective, CAS No. 1540160-13-1 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex aromatic systems. Its role as a building block in organic synthesis is further highlighted by its compatibility with modern green chemistry principles, including catalyst recycling and solvent minimization. This aligns with the growing global emphasis on sustainable chemical practices, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, including its melting point, solubility, and spectral characteristics (e.g., NMR and IR data), are well-documented, making it a reliable choice for laboratory use. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure its purity and quality, addressing the stringent requirements of regulatory bodies like the FDA and EMA. These aspects are particularly relevant to researchers seeking high-purity fluorinated intermediates for preclinical studies.

Another area of interest is the potential of 1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one in material science, where fluorinated aromatic compounds are known to impart exceptional thermal stability and electrical insulation properties. This has led to its exploration in the development of advanced polymers, liquid crystals, and optoelectronic materials. As industries shift toward renewable energy and smart technologies, the demand for such specialized chemicals is expected to rise, further underscoring the importance of this compound.

Safety and handling protocols for CAS No. 1540160-13-1 are also a key consideration for laboratories and manufacturing facilities. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aligns with the broader industry focus on workplace safety and chemical management, topics frequently queried in academic and industrial forums.

In summary, 1-(4-bromo-2,5-difluorophenyl)-2,2,2-trifluoroethan-1-one represents a versatile and valuable chemical entity with wide-ranging applications. Its role in drug discovery, sustainable chemistry, and advanced materials positions it as a compound of enduring relevance. As research continues to uncover new uses for fluorinated aromatics, this molecule is poised to remain at the forefront of scientific innovation, meeting the evolving needs of both academia and industry.